Cas no 2877705-00-3 (1-Methanesulfonyl-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}-1,4-diazepane)

• Product Name: 1-Methanesulfonyl-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}-1,4-diazepane
• CAS No: 2877705-00-3
• MF: C₁₂H₁₈N₆O₂S
• MW: 310.375319957733
• CID: 5309217
• PubChem ID: 165433273
• Update Time: 2025-05-25

1-Methanesulfonyl-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 8-[Hexahydro-4-(methylsulfonyl)-1H-1,4-diazepin-1-yl]-3-methyl-1,2,4-triazolo[4,3-a]pyrazine
• AKOS040878693
• 1-methanesulfonyl-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}-1,4-diazepane
• 2877705-00-3
• F6802-6666
• 1-Methanesulfonyl-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}-1,4-diazepane

• Inchi： 1S/C12H18N6O2S/c1-10-14-15-12-11(13-4-7-18(10)12)16-5-3-6-17(9-8-16)21(2,19)20/h4,7H,3,5-6,8-9H2,1-2H3
• InChI Key： JEFOTRUXUXVQMF-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(C2C3=NN=C(C)N3C=CN=2)CCC1)(=O)=O

Computed Properties

• Exact Mass: 310.12119501g/mol
• Monoisotopic Mass: 310.12119501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 3.54±0.30(Predicted)

Additional information on 1-Methanesulfonyl-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}-1,4-diazepane

Introduction to 1-Methanesulfonyl-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}-1,4-diazepane (CAS No. 2877705-00-3)

The compound 1-Methanesulfonyl-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}-1,4-diazepane (CAS No. 2877705-00-3) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered significant attention in the scientific community due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple nitrogen-containing heterocycles, including a triazolo[4,3-a]pyrazine moiety and a diazepane ring system, suggests a rich chemical diversity that may contribute to its pharmacological activity.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in the quest for effective therapeutic agents. The 1-Methanesulfonyl-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}-1,4-diazepane structure exemplifies this trend by combining elements known to exhibit biological activity. Specifically, the methanesulfonyl group often serves as a pharmacophore in drug design due to its ability to modulate receptor interactions and enhance binding affinity. Meanwhile, the triazolo[4,3-a]pyrazine scaffold has been extensively studied for its potential antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of this compound is its structural complexity, which may contribute to its multitargeting capabilities. The triazolo[4,3-a]pyrazine core is particularly noteworthy, as it has been implicated in various biological pathways. For instance, studies have shown that derivatives of this scaffold can interact with enzymes and receptors involved in cancer progression and neurodegenerative diseases. The 1-Methanesulfonyl substituent further enhances the molecule's pharmacological profile by introducing a polar moiety that can improve solubility and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists have been able to identify potential binding pockets and optimize the structure of 1-Methanesulfonyl-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}-1,4-diazepane for enhanced efficacy. These studies suggest that the compound may exhibit inhibitory effects on kinases and other enzymes implicated in diseases such as cancer and inflammation.

The diazepane ring system is another critical component of this molecule that warrants further investigation. Diazepines are well-known for their anxiolytic and anticonvulsant properties, making them valuable in treating neurological disorders. The incorporation of a methyl group at the 3-position of the triazolo[4,3-a]pyrazine ring adds another layer of complexity, potentially influencing electronic distribution and reactivity. This modification may enhance interactions with biological targets while minimizing off-target effects.

In vitro studies have begun to elucidate the pharmacological potential of 1-Methanesulfonyl-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}-1,4-diazepane. Initial results indicate that the compound demonstrates moderate activity against certain cancer cell lines, suggesting its utility as an anticancer agent. Additionally, preliminary experiments have shown promising interactions with inflammatory pathways, making it a candidate for treating chronic inflammatory conditions.

The synthesis of this compound presents unique challenges due to its complex architecture. However， modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have enabled researchers to streamline the synthetic route while maintaining high yields and purity.

Future research directions for 1-Methanesulfonyl-4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}-1，diazepane include exploring its mechanism of action in greater detail。 Understanding how this compound interacts with biological targets at the molecular level will be crucial for optimizing its therapeutic potential。 Additionally， investigating its pharmacokinetic properties will provide insights into dosing regimens and potential side effects。

The development of novel heterocyclic compounds like CAS No 2877705-00-3 underscores the importance of interdisciplinary collaboration between chemists， biologists， and pharmacologists。 By combining expertise from these fields， researchers can accelerate the discovery of next-generation therapeutics that address unmet medical needs。